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Compound of Interest

Compound Name: (4-Aminobenzyl)phosphonic Acid

Cat. No.: B1267361 Get Quote

In-Depth Technical Guide: (4-
Aminobenzyl)phosphonic Acid
This guide provides an overview of the fundamental physicochemical properties of (4-
Aminobenzyl)phosphonic acid, a compound of interest to researchers and professionals in

the fields of chemistry and drug development.

Physicochemical Data
The molecular formula and weight are critical parameters for any chemical compound, forming

the basis for stoichiometric calculations, analytical characterization, and the prediction of

chemical behavior.

Property Value Citations

Molecular Formula C7H10NO3P [1][2][3][4]

Molecular Weight 187.13 g/mol [1][2][3][4]

This data is foundational for the accurate preparation of solutions, determination of molar

quantities, and interpretation of analytical results in experimental settings.

Logical Representation of Compound Identity
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The relationship between a compound's name, its empirical formula, and its molecular weight is

a fundamental concept in chemistry. This relationship can be visualized as a direct logical flow

from the compound's identifier to its core quantitative descriptors.

(4-Aminobenzyl)phosphonic Acid Molecular Formula
C7H10NO3P

 has a Molecular Weight
187.13 g/mol

 which corresponds to a
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Fig. 1: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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